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Compound of Interest

Compound Name: Calcium Carbonate
CAS No.: 13701-58-1
Cat. No.: B10761203

Get Quote

\ J

Senior Application Scientist Note: In my 15 years overseeing laboratory operations, | have seen
more plumbing infrastructure damaged by "harmless" calcium carbonate slurries than by
corrosive acids. While

is chemically benign (GRAS status), its physical properties—specifically sedimentation and
scaling—pose significant logistical risks. This guide treats Calcium Carbonate not just as a
chemical reagent, but as a material that requires specific mechanical handling to ensure facility
integrity.

Regulatory Status & Hazard Assessment

Before initiating disposal, you must validate the material's state. While Calcium Carbonate
itself is not RCRA-listed, its absorptive nature means it often carries the hazard profile of the
last substance it touched.

Hazard Data Summary
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Parameter

Classification

Critical Thresholds

RCRA Status

Non-Hazardous

Not listed under 40 CFR 261

Physical Hazard

Nuisance Dust

Inhalation risk if aerosolized

Chemical Hazard

Alkaline Reactivity

Reacts vigorously with acids

(releases

)

OSHA PEL

Particulate

15 mg/m3 (Total); 5 mg/m3
(Respirable)

Plumbing Risk

High

Insoluble; forms concrete-like

plugs in P-traps

Disposal Decision Logic

Do not default to "down the drain” simply because the pH is neutral. Use this logic flow to

determine the correct waste stream.
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Waste Generated: Calcium Carbonate

Is it contaminated with
hazardous chemicals?

Dispose as HAZARDOUS WASTE : -
(Follow protocol for contaminant) Sl Sl

Dry Solid / Powder Aqueous Slurry / Suspension

PROTOCOLA:

' PROTOCOL B:
Solid Waste / Lab Trash ) ! .
(Double Bagged) Sedimentation & Decanting

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the appropriate disposal pathway based on
contamination status and physical state.

Detailed Disposal Protocols
Protocol A: Solid Waste (Dry Reagent/Powder)

Applicability: Expired reagents, spill cleanup residue (non-toxic), or excess dry material.
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The "Dust Cloud" Risk: The primary danger here is not toxicity, but the creation of a respirable
dust cloud during transfer.

» Container Selection: Use a high-density polyethylene (HDPE) bag or the original container.

e Dampening (Optional but Recommended): If disposing of fine mesh powder (>400 mesh),
mist slightly with water to suppress dust before sealing.

e Sealing: Double-bag the material to prevent rupture in the facility dumpster.
e Labeling: Label as "Non-Hazardous Waste - Calcium Carbonate."

» disposal: Place in the standard laboratory trash or non-hazardous chemical waste stream
depending on your facility's EHS specific rules.

Protocol B: Aqueous Slurry (Suspensions)
Applicability: Reaction byproducts or washed precipitates.
The "Plumbing" Risk:

has extremely low solubility in water (~15 mg/L). If you pour a slurry down the sink, the water
acts as a carrier fluid only until the velocity drops in the P-trap. There, the carbonate settles and
hardens.

Step-by-Step Management:

Sedimentation: Allow the container to stand undisturbed for 12-24 hours.

settles rapidly.

o Decanting: Carefully pour off the clear supernatant liquid (water) into the sink, provided the
pH is between 5.5 and 10.0.

e Drying: Allow the remaining wet solid to air dry in a fume hood or drying oven.

o Disposal: Once solid, follow Protocol A.

Functional Application: Acid Neutralization
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Calcium Carbonate is the safest choice for neutralizing strong acid spills (e.g., Hydrochloric
Acid). Unlike Sodium Bicarbonate (which fizzes violently) or Sodium Hydroxide (which can
cause thermal splatter),

reacts in a controlled, self-limiting manner.

Mechanism:

Wait for Effervescence
(CO2 Release) to Stop

. . Don PPE: Apply CaCO3 Slurry Check pH Collect Solids
i) Sl itz Goggles, Gloves, N95 or Powder to Perimeter (Target: 6.0 - 8.0) (Dispose as Non-Haz)

Click to download full resolution via product page
Figure 2: Operational workflow for using Calcium Carbonate to neutralize acid spills safely.
Key Technical Nuance:
e The

Factor: The reaction releases Carbon Dioxide. In a confined space (e.g., a small cold room),
this can displace oxygen. Always ensure ventilation is active before neutralizing large spills
(>500mL of acid).

e The Endpoint: The reaction is self-indicating. When the fizzing stops, the acid is largely
consumed.

Data & Physical Properties

Personal Protective Equipment (PPE) Matrix
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Hazard Type Recommended PPE Rationale

Prevents inhalation of fine
Inhalation N95 Respirator particulate (nuisance
dust).

Mechanical irritation from dust
Ocular Safety Goggles is common; prevents corneal

scratching.

| Dermal | Nitrile Gloves | While non-corrosive, it dries skin significantly; prevents cross-
contamination. |

Physical Properties Relevant to Disposal

Property Value Implication

DO NOT SINK DISPOSE.

Solubility (Water ~0.013 g/L @ 25°C
y( ) gL @ Will precipitate and clog.

Mildly alkaline; generally safe
pH (Slurry) 8.0-9.0 _
for drain supernatant only.

| Specific Gravity | 2.7 - 2.9 | Heavy; settles quickly in traps and pipes. |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. tsapps.nist.gov [tsapps.nist.gov]
e 2. assets.greenbook.net [assets.greenbook.net]

e To cite this document: BenchChem. [Calcium Carbonate proper disposal procedures].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10761203/docs#calcium-carbonate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10761203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

